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A Note on Nomenclature: Initial analysis of the request for "1,1,3,3-tetrachloroacetone”
revealed a significant disparity in available data compared to the closely related and more
extensively documented "1,1,3-trichloroacetone.” This guide will primarily focus on the
comprehensive physical properties of 1,1,3-trichloroacetone, a critical intermediate in various
chemical syntheses. A dedicated section will also present the available data for 1,1,3,3-
tetrachloroacetone to ensure a thorough address of the original query. This approach is taken
to provide the most robust and scientifically valuable resource for researchers, scientists, and
drug development professionals.

Part 1: 1,1,3-Trichloroacetone: A Comprehensive
Profile

1,1,3-Trichloroacetone, a halogenated ketone, is a significant compound in organic synthesis,
serving as a versatile building block for a range of molecules.[1] Its utility is underscored by its
role as an intermediate in the production of pharmaceuticals, including the anti-anemia drug
folic acid, and agrochemicals.[2][3] The reactivity endowed by its three chlorine atoms and
ketone functional group allows for its participation in various reactions, such as nucleophilic
substitutions and cycloadditions.[1][2]
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Core Physical Characteristics

The physical state of 1,1,3-trichloroacetone under standard conditions is a colorless to pale

yellow liquid with a pungent odor.[4] Its key physical properties are summarized in the table

below, providing a foundational understanding for its handling and application in experimental

settings.
Property Value Source(s)
CAS Number 921-03-9 [3][5]
Molecular Formula CsHsCIsO [3][4]
Molecular Weight 161.41 g/mol [3]
Colorless to light yellow, clear
Appearance o [41[6]
liquid
Density 1.512 g/mL at 20 °C [51[7181[9]
Melting Point 9-11°C [BII7181[9][10][11]
. i 88-90 °C at 76 mmHg; 172 °C
Boiling Point [S161718]eI[10][11]
at 760 mmHg
Flash Point 79.4-80°C [6I[71[10][11]
Refractive Index n20/D 1.491 [5][10]

Solubility

Limited solubility in water;
soluble in organic solvents like
chloroform, methanol, ethanol,

and acetone.

[2]14][5][12]

Spectroscopic and Analytical Data

Definitive identification and characterization of 1,1,3-trichloroacetone rely on various

spectroscopic techniques. Available data includes:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Both *H NMR and *3C NMR spectra are

available for structural confirmation.[6][13]
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« Infrared (IR) Spectroscopy: IR spectra provide information about the functional groups
present in the molecule.[14]

e Mass Spectrometry (MS): Mass spectral data aids in determining the molecular weight and
fragmentation pattern.[14]

Safety and Handling

From a safety perspective, 1,1,3-trichloroacetone is classified as a hazardous substance. It is
toxic if swallowed or inhaled and can cause severe skin burns and eye damage.[15][16]
Furthermore, it is very toxic to aquatic life with long-lasting effects.[15]

Precautionary Measures:

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and
face protection. In case of inadequate ventilation, respiratory protection is necessary.[15]

e Handling: Use only outdoors or in a well-ventilated area. Avoid breathing dust, fumes, gas,
mist, vapors, or spray. Wash hands thoroughly after handling and do not eat, drink, or smoke
when using this product.[15]

o Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[3] It
should be stored locked up.[15]

Synthesis and Reactivity

1,1,3-Trichloroacetone is typically synthesized through the chlorination of acetone.[2] Various
methods have been developed to improve the yield and purity of the final product, including
catalytic chlorination.[17][18]

The presence of three chlorine atoms significantly influences its reactivity, making it a valuable
precursor for generating 1,3-dihalo oxyallyl intermediates, which can undergo [4+3]
cycloadditions.[5] It is also a key reagent in the synthesis of chlorinated 5-hydroxy-4-methyl-
2(5H)-furanones and mucochloric acid.[5]

Part 2: 1,1,3,3-Tetrachloroacetone: An Overview
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1,1,3,3-Tetrachloroacetone is a polychlorinated compound recognized as a potent mutagen.
[19] While less commonly cited in extensive chemical literature compared to its trichloro-
counterpart, it holds significance in specific research contexts.

Known Physical Properties

The available data for 1,1,3,3-tetrachloroacetone is more limited, with some properties being
estimated values.

Property Value Source(s)
CAS Number 632-21-3 [19][20]
Molecular Formula C3H2ClsO [19]
Molecular Weight 195.86 g/mol [19]
Appearance o]] [21]
Density 1.9022 (rough estimate) [21]
Refractive Index 1.4944 (estimate) [21]

Sparingly soluble in
Solubility chloroform; slightly soluble in [21]

ethyl acetate.

Hygroscopic, store at -20°C
Storage _ [21]
under an inert atmosphere.

Spectroscopic Data

Spectral data for 1,1,3,3-tetrachloroacetone, including Mass Spectrometry and Infrared
Spectroscopy, are available for its characterization.[22]

Safety and Handling

1,1,3,3-Tetrachloroacetone is classified as toxic if swallowed.[21] Due to its hygroscopic
nature, storage in a freezer under an inert atmosphere is recommended to maintain its integrity.
[21]
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Experimental Protocols: A Note on Best Practices

Detailed experimental protocols for the synthesis and handling of these compounds are often
proprietary or specific to a particular research setup. However, general best practices for
working with chlorinated ketones should always be followed. This includes conducting all work
in a certified fume hood, using appropriate personal protective equipment, and having
emergency procedures in place. For synthesis, the chlorination of acetone is a common
starting point, with various catalysts and reaction conditions being employed to control the
degree of chlorination.[17][18][23]

Logical Relationships and Workflow

The selection and use of either 1,1,3-trichloroacetone or 1,1,3,3-tetrachloroacetone are
dictated by the specific synthetic target. The general workflow for utilizing these compounds in
a research and development setting is outlined below.
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Synthetic Application
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l

Perform Chemical Reaction (e.g., Cycloaddition, Substitution)

:
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Caption: General workflow for the safe handling and synthetic application of chlorinated
acetones.

Conclusion

This guide provides a detailed overview of the physical properties of 1,1,3-trichloroacetone and
the available information for 1,1,3,3-tetrachloroacetone. A thorough understanding of these
properties, coupled with stringent adherence to safety protocols, is paramount for their effective
and safe utilization in research and development. The provided data, sourced from various
chemical suppliers and databases, offers a solid foundation for scientists and professionals
working with these important chemical intermediates.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://patents.google.com/patent/CN1047853A/en
https://patents.google.com/patent/CN1047853A/en
https://www.scbt.com/p/1-1-3-3-tetrachloroacetone-632-21-3
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3852178.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB3852178.htm
https://m.chemicalbook.com/SpectrumEN_632-21-3_MS.htm
https://eureka.patsnap.com/patent-CN108727173B
https://www.benchchem.com/product/b041711/docs#an-in-depth-technical-guide-to-the-physical-properties-of-chlorinated-acetones
https://www.benchchem.com/product/b041711/docs#an-in-depth-technical-guide-to-the-physical-properties-of-chlorinated-acetones
https://www.benchchem.com/product/b041711/docs#an-in-depth-technical-guide-to-the-physical-properties-of-chlorinated-acetones
https://www.benchchem.com/product/b041711/docs#an-in-depth-technical-guide-to-the-physical-properties-of-chlorinated-acetones
https://www.benchchem.com/product/b041711?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041711?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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